Cas no 2160799-28-8 ((4,4-Dimethyloxolan-2-yl)methanethiol)

• Product Name: (4,4-Dimethyloxolan-2-yl)methanethiol
• CAS No: 2160799-28-8
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 5612508
• PubChem ID: 165448383
• Update Time: 2025-07-01

(4,4-Dimethyloxolan-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 2160799-28-8
• EN300-3448616
• (4,4-dimethyloxolan-2-yl)methanethiol
• (4,4-Dimethyloxolan-2-yl)methanethiol

• Inchi： 1S/C7H14OS/c1-7(2)3-6(4-9)8-5-7/h6,9H,3-5H2,1-2H3
• InChI Key： JVTYULWHFBEQHP-UHFFFAOYSA-N
• SMILES： SCC1CC(C)(C)CO1

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 10.2Ų

Additional information on (4,4-Dimethyloxolan-2-yl)methanethiol

Comprehensive Overview of (4,4-Dimethyloxolan-2-yl)methanethiol (CAS No. 2160799-28-8): Properties, Applications, and Industry Insights

(4,4-Dimethyloxolan-2-yl)methanethiol (CAS No. 2160799-28-8) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural and functional properties. This sulfur-containing heterocyclic derivative features a tetrahydrofuran (oxolane) core with a thiol functional group, making it a versatile intermediate for synthetic applications. Researchers and manufacturers are increasingly exploring its potential in flavor enhancement, drug synthesis, and material science, aligning with trends toward sustainable and high-performance chemicals.

The compound’s molecular structure combines a 4,4-dimethyloxolan-2-yl scaffold with a methanethiol moiety, offering balanced reactivity for nucleophilic substitutions and cross-coupling reactions. Its CAS registry number, 2160799-28-8, ensures precise identification in global chemical databases, addressing growing demands for traceability and regulatory compliance. Recent studies highlight its role in green chemistry initiatives, where its moderate polarity and stability support eco-friendly synthesis routes.

In the fragrance sector, (4,4-Dimethyloxolan-2-yl)methanethiol contributes to olfactive profiles with sulfurous, fruity nuances—a trend driven by consumer interest in exotic scents and natural-inspired aromas. Perfumers leverage its volatility and compatibility with other thiol derivatives to create innovative accords. Meanwhile, pharmaceutical R&D explores its utility as a chiral building block for bioactive molecules, particularly in small-molecule drug discovery targeting metabolic disorders.

From a technical perspective, the compound’s physicochemical properties—such as its boiling point, solubility in organic solvents, and thermal stability—are critical for process optimization. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed for purity assessment, reflecting industry standards for quality control. Suppliers often provide custom synthesis services to meet diverse R&D needs, emphasizing scalability and batch-to-batch consistency.

Emerging applications include its use in functional materials, such as self-assembled monolayers (SAMs) for surface modification, where the thiol group enables strong substrate adhesion. This aligns with nanotechnology advancements and the demand for high-precision coatings. Additionally, its potential in catalysis and ligand design is under investigation, particularly in asymmetric synthesis—a hot topic in academic research and industrial innovation.

Market dynamics reveal increasing procurement inquiries for CAS 2160799-28-8, driven by R&D investment and patent filings in the U.S., Europe, and Asia. Regulatory frameworks like REACH and FDA guidelines shape its commercial viability, necessitating rigorous safety data sheets (SDS) and handling protocols. Environmental considerations also spur interest in biodegradable alternatives, positioning this compound as a candidate for sustainable chemistry solutions.

For researchers, key questions often revolve around its synthetic pathways, storage conditions, and commercial availability. Popular search queries include "buy (4,4-Dimethyloxolan-2-yl)methanethiol" and "CAS 2160799-28-8 suppliers," reflecting practical procurement needs. Meanwhile, academic discussions focus on its stereochemical properties and comparative reactivity with other oxolane derivatives, underscoring its interdisciplinary relevance.

In summary, (4,4-Dimethyloxolan-2-yl)methanethiol (CAS 2160799-28-8) exemplifies the convergence of specialty chemicals and cutting-edge applications. Its adaptability across industries—from fine fragrances to medicinal chemistry—highlights its value in modern science. As innovation accelerates, this compound is poised to play a pivotal role in addressing challenges like molecular diversity and process efficiency, making it a focal point for future developments.